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Compound of Interest

Compound Name: CAY10535

cat. No.: B110716

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10535 is a potent and selective antagonist of the human thromboxane Az (TXA:z) receptor
B-isoform (TPRB), a member of the G protein-coupled receptor (GPCR) family. It demonstrates
significantly lower activity towards the TPa isoform, making it a valuable tool for investigating
the distinct physiological and pathological roles of TP3. These application notes provide
detailed protocols for the proper dissolution and storage of CAY10535, as well as guidelines for
its use in common in vitro assays.

Physicochemical and Solubility Data

CAY10535 is supplied as a crystalline solid. Adherence to the following solubility and storage
guidelines is critical for maintaining the compound's integrity and ensuring experimental
reproducibility.
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Property Data

Molecular Formula C18H21N307S
Formula Weight 423.4 g/mol
Purity >98%
Formulation A crystalline solid

Solubility (at 25°C)

* DMSO: 20 mg/mLe DMF: 20 mg/mLe Ethanol:
10 mg/mLe DMF:PBS (pH 7.2) (1:3): 0.25
mg/mL

Storage Temperature

Store at -20°C

Stability

As a crystalline solid, CAY10535 is stable for at
least four years when stored at -20°C.[1] To
ensure maximum stability, protect from light and

moisture.

Protocols for Dissolving and Storing CAY10535

Materials Required

CAY10535 solid

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Sterile, amber-colored microcentrifuge tubes or glass vials

Calibrated micropipettes

Vortex mixer

Optional: Sonicator

Protocol for Preparing a High-Concentration Stock
Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO.
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o Equilibration: Allow the vial of CAY10535 to equilibrate to room temperature for 15-20
minutes before opening to prevent condensation.

» Weighing: For the highest accuracy, it is recommended to use the entire contents of the
manufacturer's vial. If weighing is necessary, use an analytical balance in a chemical fume
hood.

e Solvent Addition:

o To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to
the vial. For example, to a 1 mg vial of CAY10535 (Formula Weight: 423.4 g/mol ), add
236.2 pL of DMSO.

o Calculation: Volume (L) = Mass (g) / (Formula Weight ( g/mol ) x Molar Concentration
(mol/L))

¢ Dissolution:

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

o If necessary, briefly sonicate the solution in a water bath to aid dissolution. Visually inspect
the solution to ensure no particulates are present.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile, amber-colored microcentrifuge tubes.

o Store the aliquots at -20°C. When stored properly, the stock solution in DMSO should be
stable for several months.

Protocol for Preparing Aqueous Working Solutions

For most cell-based assays, the high-concentration stock solution in an organic solvent must
be further diluted in an aqueous buffer or cell culture medium.
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 Intermediate Dilution (Optional but Recommended): To minimize the precipitation of the
compound, it is advisable to perform a serial dilution. First, dilute the 10 mM stock solution in
a smaller volume of the final aqueous buffer.

 Final Dilution: Add the required volume of the stock or intermediate solution to the pre-
warmed cell culture medium or assay buffer to achieve the desired final concentration.

o Important: Add the stock solution to the aqueous medium while gently vortexing or swirling
the tube to ensure rapid and uniform mixing.

o The final concentration of the organic solvent (e.g., DMSO) in the cell culture medium
should be kept to a minimum, typically <0.1%, to avoid solvent-induced cellular toxicity.

o Usage: Use the freshly prepared aqueous working solution immediately. Do not store
agueous solutions of CAY10535 for extended periods.

Experimental Protocols and Applications

CAY10535 is a selective antagonist of the TP[3 receptor and can be used in various in vitro
assays to study thromboxane Az signaling.

Inhibition of U46619-Induced Calcium Mobilization in
HEK293 Cells

This protocol outlines a method to assess the antagonistic activity of CAY10535 on the TPf3
receptor expressed in Human Embryonic Kidney 293 (HEK293) cells. The thromboxane Az
mimetic, U46619, is used to stimulate the receptor and induce an increase in intracellular
calcium.

Materials:

HEK293 cells stably or transiently expressing the human TP[3 receptor

Cell culture medium (e.g., DMEM with 10% FBS)

CAY10535 stock solution (10 mM in DMSO)

U46619 stock solution (e.g., 1 mM in DMSO)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b110716?utm_src=pdf-body
https://www.benchchem.com/product/b110716?utm_src=pdf-body
https://www.benchchem.com/product/b110716?utm_src=pdf-body
https://www.benchchem.com/product/b110716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

96-well black, clear-bottom microplates

Fluorescence plate reader with kinetic reading capabilities and liquid handling
Protocol:

o Cell Seeding: Seed the TPB-expressing HEK293 cells into a 96-well plate at a density that
will result in a confluent monolayer on the day of the assay. Incubate at 37°C and 5% COx.

e Dye Loading: On the day of the assay, remove the culture medium and load the cells with a
calcium-sensitive dye according to the dye manufacturer's protocol. This typically involves a
30-60 minute incubation at 37°C.

o Cell Washing: After incubation, gently wash the cells with the assay buffer to remove any
extracellular dye.

e Compound Pre-incubation: Add varying concentrations of CAY10535 (prepared in assay
buffer) to the wells. Include a vehicle control (e.g., 0.1% DMSO in assay buffer). Incubate for
15-30 minutes at room temperature or 37°C. A typical concentration range to test for
CAY10535 would be from 1 nM to 10 puM.

e Calcium Mobilization Measurement:

o Place the plate in the fluorescence plate reader and begin kinetic measurement of the
fluorescence signal.

o After establishing a stable baseline reading for approximately 15-30 seconds, inject a
solution of U46619 to achieve a final concentration that elicits a submaximal response
(e.g., ECso, typically in the nanomolar range).

o Continue recording the fluorescence signal for at least 60-120 seconds to capture the
peak calcium response.
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o Data Analysis: The change in fluorescence intensity corresponds to the change in
intracellular calcium concentration. The antagonistic effect of CAY10535 is determined by the
reduction in the U46619-induced calcium signal. Calculate the ICso value by plotting the
percentage of inhibition against the logarithm of the CAY10535 concentration.

Signaling Pathway and Experimental Workflow
Diagrams
Thromboxane Az Receptor (TP) Signaling Pathway

The following diagram illustrates the canonical signaling pathway of the TP[3 receptor and the
point of inhibition by CAY10535. Activation of the TP[3 receptor by its agonist, thromboxane Az
(or the mimetic U46619), leads to the activation of Gg/11 and G12/13 proteins. Gg/11
activation stimulates Phospholipase C (PLC), which in turn generates inositol trisphosphate
(IP3) and diacylglycerol (DAG). IPs mediates the release of intracellular calcium from the
endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). G12/13 activation
engages the Rho/Rho-kinase pathway, influencing cell contraction and migration. CAY10535
acts as a competitive antagonist, blocking the binding of the agonist to the TP receptor and
thereby inhibiting these downstream signaling events.

CAY10535

Phospholipase C Cellular Responses

Gg/11 (PLC) (e.g., Contraction, Migration)
TP Receptor —_—
Thromboxane Az
(or U46619) G12/13 Rho/Rho-kinase

Pathway

Click to download full resolution via product page

Caption: TP receptor signaling pathway and inhibition by CAY10535.
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Experimental Workflow for Assessing CAY10535
Antagonism

The following diagram outlines a typical experimental workflow for evaluating the antagonistic

properties of CAY10535 in a cell-based assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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